Cas no 869068-86-0 (2-(3-bromophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(3-bromophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 869068-86-0
• MF: C₁₈H₁₁BrFN₅O₂
• MW: 428.214645624161
• CID: 6304890
• PubChem ID: 16815605
• Update Time: 2025-05-19

2-(3-bromophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• F1848-0019
• AB00676459-01
• CCG-191227
• SR-01000017014-1
• AKOS002044230
• 2-(3-bromophenyl)-9-(4-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• SR-01000017014
• 869068-86-0

• Inchi： 1S/C18H11BrFN5O2/c19-10-3-1-2-9(8-10)16-22-13(15(21)26)14-17(24-16)25(18(27)23-14)12-6-4-11(20)5-7-12/h1-8H,(H2,21,26)(H,23,27)
• InChI Key： BOVBHHMSXBSALC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1N=C(C(N)=O)C2=C(N=1)N(C1C=CC(=CC=1)F)C(N2)=O

Computed Properties

• Exact Mass: 427.00802g/mol
• Monoisotopic Mass: 427.00802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Additional information on 2-(3-bromophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Exploring the Potential of 2-(3-bromophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 869068-86-0) in Modern Research

The compound 2-(3-bromophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 869068-86-0) is a unique purine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its intricate molecular structure featuring both bromophenyl and fluorophenyl substituents, this compound exhibits promising properties for various applications, particularly in drug discovery and development. Researchers are increasingly interested in its potential as a scaffold for designing novel therapeutic agents, especially in the context of targeting specific enzymatic pathways.

One of the most compelling aspects of 2-(3-bromophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is its structural versatility. The presence of the bromine and fluorine atoms enhances its reactivity and binding affinity, making it a valuable candidate for medicinal chemistry. Recent studies have explored its role as a potential inhibitor for kinases and other enzymes involved in cellular signaling. This aligns with the growing trend in precision medicine, where researchers seek compounds that can modulate specific biological targets with high selectivity.

The synthesis and characterization of CAS No. 869068-86-0 have been detailed in several scientific publications, highlighting its stability and solubility profiles. These properties are critical for its application in in vitro and in vivo studies. For instance, its moderate solubility in organic solvents facilitates its use in high-throughput screening assays, a common technique in modern drug discovery. Additionally, the compound's purine core is reminiscent of naturally occurring nucleotides, which may contribute to its biocompatibility and low toxicity profile.

In the context of current research trends, 2-(3-bromophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has been investigated for its potential in addressing unmet medical needs. For example, its structural motifs are being explored in the development of antiviral and anticancer agents. The fluorophenyl group, in particular, is known to enhance metabolic stability, a desirable trait for drug candidates. This has led to increased interest from pharmaceutical companies and academic labs alike, as they search for next-generation therapeutics.

Another area where CAS No. 869068-86-0 shows promise is in the field of chemical biology. Researchers are utilizing this compound as a tool to probe biological systems, leveraging its unique properties to study protein-ligand interactions. The bromophenyl moiety, for instance, can serve as a handle for further chemical modifications, enabling the creation of derivatives with tailored functionalities. This adaptability makes it a valuable asset in the toolkit of synthetic chemists and biologists.

From a commercial perspective, the demand for specialized compounds like 2-(3-bromophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is on the rise. Suppliers and manufacturers are increasingly offering this chemical to meet the needs of research institutions and pharmaceutical developers. Its purine-based structure and functional groups make it a sought-after intermediate in the synthesis of more complex molecules. As the focus on targeted therapies grows, compounds with such precise structural features are likely to play a pivotal role in advancing medical science.

In summary, 2-(3-bromophenyl)-9-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 869068-86-0) represents a fascinating example of how tailored chemical design can open new avenues in research and therapy. Its unique combination of bromine and fluorine substituents, along with its purine backbone, positions it as a versatile and valuable compound in the scientific community. As research continues to uncover its full potential, this molecule is poised to make significant contributions to the fields of drug discovery, chemical biology, and beyond.